2-(4-Chlorophenyl)-5-(4-fluorophenyl)-1,3,4-oxadiazole
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Overview
Description
2-(4-chlorophenyl)-5-(4-fluorophenyl)-1,3,4-oxadiazole is an organofluorine compound.
Scientific Research Applications
Antioxidant Properties
2-(4-Chlorophenyl)-5-(4-fluorophenyl)-1,3,4-oxadiazole has demonstrated significant antioxidant properties. A study highlighted the synthesis of this compound and its effectiveness in various in vitro systems, including inhibition of lipid peroxidation levels, ethoxyresorufin O-deethylase activity, and DPPH radical scavenger effects (Kerimov et al., 2012).
Luminescence Properties
This compound has been studied for its delayed luminescence properties, particularly in the context of thermally activated delayed fluorescence (TADF). Research indicates its potential in creating efficient organic light-emitting diodes (OLEDs) with blue-shifted fluorescence and high external quantum efficiency (Cooper et al., 2022).
Anticancer Potential
There is evidence suggesting the anticancer properties of this compound, especially in the context of breast cancer. Studies have explored its ability to inhibit cancer cell proliferation with minimal cardiotoxic effects, making it a promising candidate for further exploration in cancer therapeutics (Afsharirad et al., 2020).
Insecticidal Activities
The compound has been investigated for its insecticidal activities. It shows potential in controlling agricultural pests like armyworms, presenting a new avenue for developing effective and potentially safer insecticides (Shi et al., 2000).
Antibacterial and Antifungal Properties
This oxadiazole derivative has been examined for its antimicrobial properties. Studies have synthesized related compounds and tested them against various bacterial and fungal strains, indicating good antibacterial and antifungal activities (Karthikeyan et al., 2008).
Thermal Properties
Research on 2-(4-Chlorophenyl)-5-(4-fluorophenyl)-1,3,4-oxadiazole has also extended to its thermal properties. Studies have evaluated its thermal stability and melting point, which are crucial for its application in various industrial processes (Arora et al., 2012).
Liquid Crystalline Properties
The compound's potential in forming liquid crystalline phases has been explored. This aspect is important for applications in advanced materials and optoelectronic devices (Zhu et al., 2009).
properties
Product Name |
2-(4-Chlorophenyl)-5-(4-fluorophenyl)-1,3,4-oxadiazole |
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Molecular Formula |
C14H8ClFN2O |
Molecular Weight |
274.68 g/mol |
IUPAC Name |
2-(4-chlorophenyl)-5-(4-fluorophenyl)-1,3,4-oxadiazole |
InChI |
InChI=1S/C14H8ClFN2O/c15-11-5-1-9(2-6-11)13-17-18-14(19-13)10-3-7-12(16)8-4-10/h1-8H |
InChI Key |
VWMVJTUMOMXODY-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1C2=NN=C(O2)C3=CC=C(C=C3)Cl)F |
Canonical SMILES |
C1=CC(=CC=C1C2=NN=C(O2)C3=CC=C(C=C3)Cl)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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